Cas no 316-07-4 (2-chloro-10-3-(dimethylamino)propyl-10H-5lambda4-phenothiazin-5-one hydrochloride)

• Product Name: 2-chloro-10-3-(dimethylamino)propyl-10H-5lambda4-phenothiazin-5-one hydrochloride
• CAS No: 316-07-4
• MF: C₁₇H₂₀Cl₂N₂OS
• MW: 371.324501037598
• MDL: MFCD00798915
• CID: 311129
• PubChem ID: 24182517
• Update Time: 2025-07-01

2-chloro-10-3-(dimethylamino)propyl-10H-5lambda4-phenothiazin-5-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-propanamine,2-chloro-N,N-dimethyl-, 5-oxide, hydrochloride (1:1)
• 3-(2-chloro-5-oxophenothiazin-10-yl)-N,N-dimethylpropan-1-amine,hydrochloride
• 2-chloro-10-(3-dimethylaminopropyl)phenothiazine 5-oxide hydrochloride
• chlorpromazine sulfoxide hydrochloride
• chlorpromazine-5-oxide hydrochloride
• Chlorpromazinsulfoxid
• Chlorpromazinsulfoxid-hydrochlorid
• NSC17470
• SureCN9724483
• 2-chloro-10-3-(dimethylamino)propyl-10H-5lambda4-phenothiazin-5-one hydrochloride
• SCHEMBL9724483
• opromazine hydrochloride
• Z2380469082
• DTXSID00636606
• 2-chloro-10-[3-(dimethylamino)propyl]-10H-5lambda4-phenothiazin-5-one hydrochloride
• 3-(2-chloro-5-oxophenothiazin-10-yl)-N,N-dimethylpropan-1-amine;hydrochloride
• EN300-261214
• 316-07-4
• 2-Chloro-10-[3-(dimethylamino)propyl]-5lambda~4~-phenothiazin-5(10H)-one--hydrogen chloride (1/1)
• NSC-17470
• AKOS040758672

• MDL： MFCD00798915
• Inchi： 1S/C17H19ClN2OS.ClH/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)22(21)17-9-8-13(18)12-15(17)20;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H
• InChI Key： VWLMLCOTJLYYST-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C1C=CC=CC=1S2=O)CCCN(C)C.Cl

Computed Properties

• Exact Mass: 370.067339
• Monoisotopic Mass: 370.067339
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8

Experimental Properties

• Density: 1.35
• Boiling Point: 502.6°Cat760mmHg
• Flash Point: 257.8°C
• PSA: 42.76000
• LogP: 5.64260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines

Additional information on 2-chloro-10-3-(dimethylamino)propyl-10H-5lambda4-phenothiazin-5-one hydrochloride

Introduction to 2-Chloro-10-3-(Dimethylamino)propyl-10H-5λ⁴-Phenothiazin-5-one Hydrochloride (CAS No. 316-07-4)

2-Chloro-10-3-(dimethylamino)propyl-10H-5λ⁴-phenothiazin-5-one hydrochloride, also known by its CAS number 316-07-4, is a significant compound in the field of medicinal chemistry and pharmacology. This compound is a derivative of phenothiazine, a class of organic compounds that have found extensive applications in various therapeutic areas, particularly in the treatment of mental health disorders and as antipsychotic agents.

The chemical structure of 2-chloro-10-3-(dimethylamino)propyl-10H-5λ⁴-phenothiazin-5-one hydrochloride features a phenothiazine core with additional functional groups that enhance its pharmacological properties. The presence of the chloro substituent and the dimethylamino group on the propyl side chain contributes to its unique biological activity. These structural features are crucial for its binding affinity to specific receptors and its ability to modulate neurotransmitter systems in the brain.

Recent studies have highlighted the potential of 2-chloro-10-3-(dimethylamino)propyl-10H-5λ⁴-phenothiazin-5-one hydrochloride in treating a range of psychiatric conditions, including schizophrenia, bipolar disorder, and major depressive disorder. Its mechanism of action primarily involves antagonizing dopamine D2 receptors, which are implicated in the pathophysiology of these disorders. Additionally, it has been shown to have some affinity for serotonin receptors, further enhancing its therapeutic profile.

In clinical trials, 2-chloro-10-3-(dimethylamino)propyl-10H-5λ⁴-phenothiazin-5-one hydrochloride has demonstrated efficacy in reducing positive symptoms such as hallucinations and delusions, as well as negative symptoms like social withdrawal and cognitive impairment. The compound's ability to improve cognitive function is particularly noteworthy, as cognitive deficits are a significant unmet need in the treatment of schizophrenia.

Beyond its use as an antipsychotic agent, 2-chloro-10-3-(dimethylamino)propyl-10H-5λ⁴-phenothiazin-5-one hydrochloride has also shown promise in other therapeutic areas. For instance, it has been investigated for its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines. This property makes it a candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 2-chloro-10-3-(dimethylamino)propyl-10H-5λ⁴-phenothiazin-5-one hydrochloride is another important aspect of its clinical utility. While it shares some side effects with other phenothiazine derivatives, such as extrapyramidal symptoms and sedation, recent advancements in formulation and dosing strategies have helped mitigate these adverse effects. Ongoing research is focused on optimizing the drug's delivery methods to enhance its therapeutic index and reduce side effects.

In conclusion, 2-chloro-10-3-(dimethylamino)propyl-10H-5λ⁴-phenothiazin-5-one hydrochloride (CAS No. 316-07-4) represents a promising compound with a broad spectrum of therapeutic applications. Its unique chemical structure and pharmacological properties make it a valuable asset in the development of novel treatments for mental health disorders and other medical conditions. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in modern medicine.